![molecular formula C16H13F3N6OS B2959730 Benzo[c][1,2,5]thiadiazol-5-yl(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone CAS No. 2034410-93-8](/img/structure/B2959730.png)
Benzo[c][1,2,5]thiadiazol-5-yl(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone
Overview
Description
“Benzo[c][1,2,5]thiadiazol-5-yl(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone” is a compound that has been synthesized and evaluated for its activin receptor-like kinase 5 (ALK5) and p38α mitogen-activated protein (MAP) kinase inhibitory activities . It has shown potential in the treatment of hepatic fibrosis .
Scientific Research Applications
Photovoltaics
The benzo[c][1,2,5]thiadiazole (BTZ) motif, which is part of the compound’s structure, has been extensively researched for use in photovoltaic devices . These devices convert light into electricity, and the BTZ motif is known for its strong electron-accepting properties, making it an ideal component for enhancing the efficiency of solar cells .
Fluorescent Sensors
BTZ-based compounds are also used as fluorescent sensors . Their ability to fluoresce can be utilized in various sensing applications, including the detection of ions or molecules, which is crucial in environmental monitoring and diagnostics .
Organophotocatalysts
The compound’s potential as a visible-light organophotocatalyst has been explored. Organophotocatalysts are substances that, upon exposure to light, can facilitate chemical reactions without being consumed. This application is particularly valuable in green chemistry, where light can be used as a clean energy source for catalysis .
Bioimaging Probes
BTZ derivatives are researched for their application as bioimaging probes . These compounds can be used to label and visualize specific structures within biological cells, such as lipid droplets, mitochondria, and plasma membranes, aiding in medical research and diagnostics .
Electronic Materials
The electronic properties of BTZ-based compounds make them suitable for use in electronic materials . Their tunable electronic structures allow for the design of materials with specific conductive or semiconductive properties, which are essential in the development of electronic devices .
Ternary Polymer Solar Cells
Lastly, the compound has been used as a third component material in ternary polymer solar cells (PSCs). These solar cells use a blend of two or more materials to harvest light more efficiently, and the inclusion of BTZ-based compounds has been shown to improve their performance .
Mechanism of Action
Target of Action
It is known that similar benzothiadiazole derivatives have been used to prepare potent pfkfb3 kinase inhibitors . PFKFB3 kinase plays a crucial role in the regulation of glycolysis and is often overexpressed in cancer cells, making it a potential target for cancer therapy .
Mode of Action
For instance, they can inhibit the activity of PFKFB3 kinase, thereby disrupting the glycolytic pathway and potentially inhibiting the growth of cancer cells .
Biochemical Pathways
The compound may affect the glycolytic pathway by inhibiting the activity of PFKFB3 kinase . This enzyme plays a key role in the regulation of glycolysis, a metabolic pathway that is crucial for the production of ATP, the main energy source for cells. By inhibiting PFKFB3 kinase, the compound could potentially disrupt the energy supply of cancer cells, leading to their death .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. If the compound acts as a PFKFB3 kinase inhibitor, it could potentially disrupt the energy metabolism of cancer cells, leading to their death .
properties
IUPAC Name |
2,1,3-benzothiadiazol-5-yl-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F3N6OS/c17-16(18,19)13-8-14(21-9-20-13)24-3-5-25(6-4-24)15(26)10-1-2-11-12(7-10)23-27-22-11/h1-2,7-9H,3-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALEKXLULSVATOP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=NC=NC(=C2)C(F)(F)F)C(=O)C3=CC4=NSN=C4C=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13F3N6OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzo[c][1,2,5]thiadiazol-5-yl(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazin-1-yl)methanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 4-{[(2-oxo-2H-chromen-7-yl)oxy]methyl}benzoate](/img/structure/B2959650.png)
![rac-(1R,2R)-2-[2-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid, trans](/img/structure/B2959651.png)
![N-(2-methoxyphenyl)-5-methyl-2-(pyridin-4-yl)-7-(thiophen-2-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide](/img/structure/B2959656.png)
![Methyl 2-(4-chlorophenyl)-2-[(1-prop-2-enoylpiperidine-4-carbonyl)amino]acetate](/img/structure/B2959657.png)
![N-Cyclobutyl-N-[(2-fluorophenyl)methyl]oxirane-2-carboxamide](/img/structure/B2959658.png)
![2-(4-(Benzo[d][1,3]dioxole-5-carbonyl)piperazin-1-yl)-1-(furan-2-yl)ethanone oxalate](/img/structure/B2959659.png)
![(E)-4-(Dimethylamino)-N-[1-(6-ethoxypyridin-2-yl)piperidin-4-yl]but-2-enamide](/img/structure/B2959662.png)
![3-[4-(Dimethylamino)phenyl]-1-(2-thienyl)-2-propen-1-one](/img/structure/B2959663.png)
![5-(4-Acetylphenyl)-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]furan-2-carboxamide](/img/structure/B2959664.png)
![(Z)-1-(2,6-dichlorophenyl)-N-[(Z)-(2,6-dichlorophenyl)methylideneamino]methanimine](/img/structure/B2959667.png)
![N-[2-[3-(2-anilino-2-oxoethyl)sulfanylindol-1-yl]ethyl]-4-chlorobenzamide](/img/structure/B2959670.png)